Cas no 107-19-7 (prop-2-yn-1-ol)

prop-2-yn-1-ol structure
prop-2-yn-1-ol structure
prop-2-yn-1-ol
107-19-7
C3H4O
56.06330
MFCD00002912
35428
7859

prop-2-yn-1-ol Properties

Names and Identifiers

    • prop-2-yn-1-ol
    • PA(Propargyl alcohol)
    • Propargyl alcohol
    • 1-Propyn-3-ol
    • 2-propin-1-ol
    • 2-PROPYN-1-OL
    • 2-Propynol
    • 3-hydroxy-1-propyne
    • 3-propyn-1-yl alcohol
    • 3-Propynol
    • agrisynthpa
    • HCequivCCH2OH
    • NA 1986
    • propargylic alcohol
    • PROPINOL
    • PROPYNOL
    • 2-Propynyl alcohol
    • Ethynylcarbinol
    • Ethynyl methanol
    • +Expand
    • MFCD00002912
    • TVDSBUOJIPERQY-UHFFFAOYSA-N
    • 1S/C3H4O/c1-2-3-4/h1,4H,3H2
    • C#CCO
    • 506003

Computed Properties

  • 56.02620
  • 1
  • 1
  • 0
  • 4
  • 38.5
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0

Experimental Properties

  • -0.38810
  • 20.23000
  • 14,7809
  • n20/D 1.432(lit.)
  • miscible
  • 114-115 °C(lit.)
  • −53 °C (lit.)
  • 11.6 mmHg ( 20 °C)
  • Fahrenheit: 91.4 ° f
    Celsius: 33 ° c
  • Colorless transparent liquid, volatile with pungent smell
  • It is miscible with water \ benzene \ chloroform \ 1,2-dichloroethane \ ether \ ethanol \ acetone \ dioxane \ tetrahydrofuran \ pyridine, and partially soluble in carbon tetrachloride, but not in fatty hydrocarbons
  • 13.6(at 25℃)
  • 0.963 g/mL at 25 °C(lit.)

prop-2-yn-1-ol Security Information

prop-2-yn-1-ol Customs Data

  • 2905290000

  • China Customs Code:

    2905290000

    Overview:

    2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

prop-2-yn-1-ol Synthesis

Synthetic Circuit 1

641144-66-3 641144-66-3
107-19-7 107-19-7
641144-81-2 641144-81-2
641144-80-1 641144-80-1
641144-75-4 641144-75-4
641144-74-3 641144-74-3
28918-41-4 28918-41-4
888-54-0 888-54-0
124-40-3 124-40-3
107-02-8 107-02-8
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Water ;  5 - 6 h, 90 - 92 °C
1.2 Solvents: Diethyl ether
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Rearrangement-Cleavage of Ammonium Salts Containing a 3-Methyl-2-naphthylmethyl Group
Oganesyan, N. R.; Grigoryan, Dzh. V.; Babayan, L. A.; Kocharyan, S. T., Russian Journal of General Chemistry (Translation of Zhurnal Obshchei Khimii), 2003, 73(6), 951-956

prop-2-yn-1-ol Raw materials

prop-2-yn-1-ol Preparation Products

prop-2-yn-1-ol Related Literature

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